Cas no 1738-72-3 ((S)-Benzyl 2-amino-3-hydroxypropanoate)

(S)-Benzyl 2-amino-3-hydroxypropanoate Properties

Names and Identifiers

• (S)-Benzyl 2-amino-3-hydroxypropanoate
• H-Ser-OBzl
• H-SER-OBZL HCL
• H-SER-OBZL.HCL
• L-Serine, phenylmethylester
• Ser(bzl).hcl
• (S)-serine benzyl ester
• AC1LGYVI
• AC1Q4U8W
• ANW-58968
• CTK8B7926
• H-Ser-OBzl inverted exclamation mark currencyHCl
• L-serine benzyl ester
• serine benzyl ester hydrochloride
• S-serine benzyl ester
• SureCN218263
• Benzyl L-serinate
• SER(BZL)CL
• SER-OBZLHCL
• Ser(Bzl) HCl
• H-Ser-OBzl·HCI
• L-Ser-OBzl·HCl
• SERINE-OBZL HCL
• SER-OBZL·HCL 98+%
• CS-0173542
• benzyl (2S)-2-amino-3-hydroxypropanoate
• DTXSID40357545
• L-SERINE BENZYL ESTER
• EN300-374100
• serine benzyl ester
• 1738-72-3
• (S)-Benzyl2-amino-3-hydroxypropanoate
• H-D-Ser-OBzl hydrochloride salt
• L-Ser-OBzl
• L-Serine, phenylmethyl ester
• SCHEMBL218263
• AKOS010531147
• IIDNACBMUWTYIV-VIFPVBQESA-N
• L-Serine benzyl ester
• +Expand

• MDL： MFCD13956091
• InChIKey： IIDNACBMUWTYIV-VIFPVBQESA-N
• Inchi： InChI=1S/C10H13NO3/c11-9(6-12)10(13)14-7-8-4-2-1-3-5-8/h1-5,9,12H,6-7,11H2/t9-/m0/s1
• SMILES： C1=CC=C(C=C1)COC(=O)[C@H](CO)N

Computed Properties

• Exact Mass: 195.089543g/mol
• Surface Charge: 0
• XLogP3: 0.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 195.089543g/mol
• Monoisotopic Mass: 195.089543g/mol
• Topological Polar Surface Area: 72.6Ų
• Heavy Atom Count: 14
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: White powder.
• Solubility: Not determined